Cas no 827609-74-5 (Benzoic acid,4-[3-[5-(diethylamino)-2-furanyl]-2,5-dihydro-2,5-dioxo-4-(phenylsulfonyl)-1H-pyrrol-1-yl]-)

• Product Name: Benzoic acid,4-[3-[5-(diethylamino)-2-furanyl]-2,5-dihydro-2,5-dioxo-4-(phenylsulfonyl)-1H-pyrrol-1-yl]-
• CAS No: 827609-74-5
• MF: C₂₅H₂₂N₂O₇S
• MW: 494.516385555267
• CID: 716006
• PubChem ID: 45119699
• Update Time: 2025-04-19

Benzoic acid,4-[3-[5-(diethylamino)-2-furanyl]-2,5-dihydro-2,5-dioxo-4-(phenylsulfonyl)-1H-pyrrol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[3-[5-(diethylamino)-2-furanyl]-2,5-dihydro-2,5-dioxo-4-(phenylsulfonyl)-1H-pyrrol-1-yl]-
• 4-[3-(benzenesulfonyl)-4-[5-(diethylamino)furan-2-yl]-2,5-dioxopyrrol-1-yl]benzoic acid
• 827609-74-5

• Inchi： 1S/C25H22N2O7S/c1-3-26(4-2)20-15-14-19(34-20)21-22(35(32,33)18-8-6-5-7-9-18)24(29)27(23(21)28)17-12-10-16(11-13-17)25(30)31/h5-15H,3-4H2,1-2H3,(H,30,31)
• InChI Key： ITLWHVDRUKKUDU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(N(C2C=CC(C(=O)O)=CC=2)C(C=1C1=CC=C(N(CC)CC)O1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 494.115
• Monoisotopic Mass: 494.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 968
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134A^2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives